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Compound of Interest

Compound Name: Nitromethane-d3

Cat. No.: B1582242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Nitromethane-d3 (CD3NO2), a deuterated isotopologue of nitromethane. This

document is intended for researchers, scientists, and professionals in drug development who

utilize deuterated solvents and compounds in their work, particularly in applications such as

NMR spectroscopy, reaction mechanism studies, and as a source for deuterium incorporation.

This guide offers a structured presentation of its molecular weight and density, accompanied by

detailed experimental protocols for their determination.

Core Physicochemical Data
The essential physical and chemical properties of Nitromethane-d3 are summarized in the

table below for quick reference and comparison.
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Property Value Units Conditions

Molecular Weight 64.06 g/mol

Density 1.183 g/mL at 25 °C

1.19 g/cm³ at 20 °C

Chemical Formula CD₃NO₂

CAS Number 13031-32-8

Boiling Point 100 - 101 °C

Melting Point -29 °C

Refractive Index 1.3795 n20/D

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

molecular weight and density of Nitromethane-d3.

Determination of Molecular Weight by Mass
Spectrometry
Objective: To accurately determine the molecular weight of Nitromethane-d3.

Methodology: Electron Ionization Mass Spectrometry (EI-MS)

Sample Preparation: A dilute solution of Nitromethane-d3 is prepared in a volatile organic

solvent, such as methanol or acetonitrile.

Introduction of the Sample: The sample is introduced into the mass spectrometer's ion

source, typically via direct injection or through a gas chromatograph (GC) for separation from

any potential impurities.

Ionization: In the ion source, the Nitromethane-d3 molecules are bombarded with a high-

energy beam of electrons (typically 70 eV).[1][2] This process ejects an electron from the

molecule, forming a positively charged molecular ion (M+•), which is a radical cation.[1][2]
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Acceleration: The newly formed ions are then accelerated by an electric field into the mass

analyzer.

Mass Analysis: The ions are subjected to a magnetic field, which deflects them based on

their mass-to-charge ratio (m/z).[2] Lighter ions are deflected more than heavier ions.[2]

Detection: An electron multiplier detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum plots the relative abundance of ions versus their

m/z ratio. The peak with the highest m/z value that is not an isotopic peak corresponds to the

molecular ion, providing the molecular weight of the compound.[3] For Nitromethane-d3,

this peak would be expected at an m/z of 64.

Determination of Density by Pycnometry
Objective: To precisely measure the density of liquid Nitromethane-d3 at a specific

temperature.

Methodology: The density of a liquid can be accurately determined using a pycnometer, which

is a glass flask with a specific, known volume.[4][5]

Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent and then

dried completely to ensure no residual matter affects the weight measurements.

Weighing the Empty Pycnometer: The mass of the clean, dry pycnometer (m₀) is accurately

measured on an analytical balance.[6][7]

Calibration with a Reference Liquid (e.g., Distilled Water):

The pycnometer is filled with a reference liquid of a well-known density at a specific

temperature (e.g., distilled water).

The filled pycnometer is placed in a thermostatic bath to bring it to the desired temperature

(e.g., 25 °C).[8]

Any excess liquid that expands and exits through the capillary in the stopper is carefully

removed.[4][5]
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The pycnometer filled with the reference liquid is weighed (m₁).

The mass of the reference liquid is calculated (m_ref = m₁ - m₀).

The exact volume of the pycnometer (V) at that temperature is determined using the

known density of the reference liquid (ρ_ref): V = m_ref / ρ_ref.

Measurement of Nitromethane-d3:

The pycnometer is emptied, dried, and then filled with Nitromethane-d3.

The same temperature equilibration procedure is followed as with the reference liquid.

The pycnometer filled with Nitromethane-d3 is weighed (m₂).

The mass of the Nitromethane-d3 is calculated (m_sample = m₂ - m₀).

Calculation of Density: The density of Nitromethane-d3 (ρ_sample) is calculated using the

determined mass of the sample and the calibrated volume of the pycnometer: ρ_sample =

m_sample / V.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of a

deuterated solvent such as Nitromethane-d3, ensuring its identity, purity, and key physical

properties are confirmed.
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Caption: Workflow for the comprehensive physicochemical characterization of Nitromethane-
d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

